Cas no 38908-87-1 (Dahurinol)

• Product Name: Dahurinol
• CAS No: 38908-87-1
• Molecular Formula: C₃₀H₄₈O₅
• Molecular Weight: 488.6991
• CID: 2034865

Dahurinol Properties

Names and Identifiers

• Aglykon A
• (23R,24R)-16β,23-Epoxy-3β,24,25-trihydroxy-9β,19-cyclo-5α-lanostan-15-one
• Dahurinol
• C17841
• (1S,4R,5R,6R,8R,10R,12S,13R,16R,18S,21R)-8-[(1R)-1,2-Dihydroxy-2-methylpropyl]-18-hydroxy-4,6,12,17,

• InChIKey： XYRDBDPHCIEOGJ-UHFFFAOYSA-N
• Inchi： 1S/C30H48O4/c1-17-14-18(15-25(2,3)33)34-23-22(17)27(6)12-13-30-16-29(30)11-10-21(31)26(4,5)19(29)8-9-20(30)28(27,7)24(23)32/h17-23,31,33H,8-16H2,1-7H3
• SMILES： C123CC41CCC(O)C(C)(C)C4CCC2C1(C(=O)C2OC(CC(O)(C)C)CC(C)C2C1(CC3)C)C

Computed Properties

• Exact Mass: 488.350175g/mol
• Surface Charge: 0
• XLogP3: 5.1
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 2
• Monoisotopic Mass: 488.350175g/mol
• Monoisotopic Mass: 488.350175g/mol
• Topological Polar Surface Area: 87Ų
• Heavy Atom Count: 35
• Complexity: 943
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 12
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Molecular Weight: 488.7

Experimental Properties

• Boiling Point: 625.9±55.0 °C(Predicted)
• Melting Point: 237.0-237.5 °C
• pka: 14.19±0.20(Predicted)
• Density: 1.19±0.1 g/cm3(Predicted)

Related Categories

• Triterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cycloartanols and derivatives